2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester

• IUPAC Name: ethyl 2-amino-5,6-difluoro-1,3-dihydroindene-2-carboxylate
• InChI: InChI=1S/C12H13F2NO2/c1-2-17-11(16)12(15)5-7-3-9(13)10(14)4-8(7)6-12/h3-4H,2,5-6,15H2,1H3
• InChI Key: XNJILSPXWDWBQP-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CC2=CC(=C(C=C2C1)F)F)N
• Molecular Formula: C12H13F2NO2
• Molecular Weight: 241.23 g/mol

Description

2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester, also known as ADICE, is a chemical compound that has gained significant attention in the field of medicinal chemistry. This compound has shown promising results in various scientific research applications due to its unique chemical structure and mechanism of action.

Mechanism of Action

The mechanism of action of 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester involves its ability to inhibit the activity of certain enzymes and proteins that are involved in various cellular processes. Specifically, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has been shown to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a critical role in gene expression and cellular differentiation. Additionally, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has also been shown to inhibit the activity of protein kinase C (PKC), which is involved in various signaling pathways within cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester are complex and varied, depending on the specific disease or condition being treated. However, in general, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has been shown to have anti-inflammatory, antioxidant, and anti-proliferative effects. Additionally, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has been shown to improve glucose tolerance and insulin sensitivity, which can help to prevent or treat diabetes.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester in lab experiments is its potent and selective activity against certain enzymes and proteins. This makes it a valuable tool for studying the role of these enzymes and proteins in various cellular processes. However, one limitation of using 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester in lab experiments is its relatively high cost and limited availability.

Future Directions

There are several future directions for the study of 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester, including:
1. Further investigation of its anti-tumor activity and potential use in cancer treatment.
2. Exploration of its potential use in the treatment of neurodegenerative diseases.
3. Investigation of its effects on other cellular processes and signaling pathways.
4. Development of more efficient and cost-effective synthesis methods for 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester.
5. Exploration of its potential use in combination with other drugs or therapies for enhanced efficacy.
Conclusion
In conclusion, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester is a promising chemical compound that has shown significant potential in various scientific research applications. Its unique chemical structure and mechanism of action make it a valuable tool for studying the role of certain enzymes and proteins in various cellular processes. Furthermore, its potential use in the treatment of cancer, diabetes, and neurodegenerative diseases make it an exciting area of research for future exploration.

Synthesis Methods

The synthesis of 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester involves the reaction of 2,3,4,5-tetrafluorobenzyl bromide with 2-aminocyclohexanone in the presence of potassium carbonate. The resulting intermediate is then treated with ethyl chloroformate to yield the final product, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester.

Scientific Research Applications

2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has been extensively studied for its potential use in the treatment of various diseases, including cancer, diabetes, and neurological disorders. Scientific research has shown that 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester exhibits potent anti-tumor activity by inhibiting the growth and proliferation of cancer cells. Additionally, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has also been shown to improve glucose tolerance and insulin sensitivity, making it a potential treatment option for diabetes. Furthermore, 2-Amino-5,6-difluoro-indan-2-carboxylic acid ethyl ester has shown promising results in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.